Cas no 956386-98-4 (3-3-(3-bromophenyl)-1-(2-carbamoylethyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid)

• Product Name: 3-3-(3-bromophenyl)-1-(2-carbamoylethyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid
• CAS No: 956386-98-4
• MF: C₁₆H₁₃BrN₄O₃
• MW: 389.203422307968
• CID: 5233211
• Update Time: 2025-07-16

3-3-(3-bromophenyl)-1-(2-carbamoylethyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[1-(3-amino-3-oxopropyl)-3-(3-bromophenyl)-1H-pyrazol-4-yl]-2-cyano-, (2E)-
• 3-3-(3-bromophenyl)-1-(2-carbamoylethyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid

• Inchi： 1S/C16H13BrN4O3/c17-13-3-1-2-10(7-13)15-12(6-11(8-18)16(23)24)9-21(20-15)5-4-14(19)22/h1-3,6-7,9H,4-5H2,(H2,19,22)(H,23,24)/b11-6+
• InChI Key： QVKSNNDFNVQWID-IZZDOVSWSA-N
• SMILES： C(O)(=O)/C(/C#N)=C/C1=CN(CCC(N)=O)N=C1C1=CC=CC(Br)=C1

Additional information on 3-3-(3-bromophenyl)-1-(2-carbamoylethyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid

Recent Advances in the Study of 3-3-(3-bromophenyl)-1-(2-carbamoylethyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid (CAS: 956386-98-4)

The compound 3-3-(3-bromophenyl)-1-(2-carbamoylethyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid (CAS: 956386-98-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the bromophenyl and carbamoylethyl groups in its structure has been shown to enhance its binding affinity to target proteins, making it a promising candidate for further drug development. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action and optimize its pharmacological properties.

In a groundbreaking study published in the Journal of Medicinal Chemistry, the compound demonstrated remarkable efficacy in preclinical models of chronic inflammatory diseases. The study revealed that 3-3-(3-bromophenyl)-1-(2-carbamoylethyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid selectively inhibits key signaling molecules in the NF-κB pathway, thereby reducing inflammation and tissue damage. These findings suggest its potential as a novel anti-inflammatory agent with fewer side effects compared to existing therapies.

Another area of active research involves the compound's application in oncology. Preliminary data from in vitro and in vivo studies indicate that it exhibits cytotoxic effects against certain cancer cell lines, particularly those with overexpression of specific kinases. The compound's ability to induce apoptosis and inhibit angiogenesis has positioned it as a candidate for combination therapies in cancer treatment. Ongoing clinical trials are expected to provide further insights into its safety and efficacy profiles.

Despite these promising developments, challenges remain in the optimization of the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Recent efforts have focused on structural modifications to improve its drug-like characteristics while retaining its biological activity. Collaborative research initiatives between academic institutions and pharmaceutical companies are underway to accelerate its translation from bench to bedside.

In conclusion, 3-3-(3-bromophenyl)-1-(2-carbamoylethyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid represents a compelling example of how targeted chemical design can yield compounds with significant therapeutic potential. Continued research and development efforts are essential to fully realize its clinical benefits and address the remaining challenges in its application.